Cas no 843646-66-2 (N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)methanesulfonamide)

• Product Name: N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)methanesulfonamide
• CAS No: 843646-66-2
• MF: C₁₄H₂₂BNO₄S
• MW: 311.204782962799
• CID: 2109683
• PubChem ID: 59298860
• Update Time: 2025-10-28

N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)methanesulfonamide
• N-[3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZYL]METHANESULFONAMIDE
• IILIUXDZJZWILP-UHFFFAOYSA-N
• N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)benzyl]methanesulfonamide
• N-[3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzyl]-methanesulfonamide
• MFCD09965517
• N-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]methanesulfonamide
• G72352
• 843646-66-2
• DA-02466
• AKOS032949154
• SCHEMBL3093229
• N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)methanesulfonamide

• Inchi： 1S/C14H22BNO4S/c1-13(2)14(3,4)20-15(19-13)12-8-6-7-11(9-12)10-16-21(5,17)18/h6-9,16H,10H2,1-5H3
• InChI Key： IILIUXDZJZWILP-UHFFFAOYSA-N
• SMILES： S(C)(NCC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)(=O)=O

Computed Properties

• Exact Mass: 311.1362595g/mol
• Monoisotopic Mass: 311.1362595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73